1-[2-[(3,4-Dichlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxypropan-1-one

• IUPAC Name: 1-[2-[(3,4-dichlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxypropan-1-one
• InChI: InChI=1S/C19H18Cl2N2O2S/c1-13(25-15-5-3-2-4-6-15)18(24)23-10-9-22-19(23)26-12-14-7-8-16(20)17(21)11-14/h2-8,11,13H,9-10,12H2,1H3
• InChI Key: OIPZJRXPPCTRFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN=C1SCC2=CC(=C(C=C2)Cl)Cl)OC3=CC=CC=C3
• Molecular Formula: C19H18Cl2N2O2S
• Molecular Weight: 409.3 g/mol
• CAS No.: 919714-46-8

Description

1-[2-[(3,4-Dichlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxypropan-1-one is a useful research compound. Its molecular formula is C19H18Cl2N2O2S and its molecular weight is 409.33. The purity is usually 95%.
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Scientific Research Applications

Free Radical Reactions and Ionic Liquids

Ionic liquids, such as 1-benzyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide, have been shown to promote the generation of free radicals, efficiently transforming lignin model compounds into useful products using oxygen as the oxidant. This process has implications for the metal-free catalytic depolymerization of lignin and other similar compounds, suggesting potential research applications in renewable materials processing and chemical recycling (Yang et al., 2015).

Antimicrobial Activity

Compounds with structural features resembling the query compound have been identified as potent antibacterial agents, particularly against anaerobic bacteria. The design of such compounds as pro-drugs, releasing active species specifically within target bacterial cells, indicates research applications in developing novel antimicrobial therapies (Dickens et al., 1991).

Nanoparticle Carrier Systems for Agriculture

Solid lipid nanoparticles and polymeric nanocapsules have been used as carrier systems for fungicides, modifying their release profiles and reducing environmental toxicity. Such carrier systems, demonstrated for carbendazim and tebuconazole, offer new options for plant disease treatment and prevention, highlighting potential research applications in sustainable agriculture (Campos et al., 2015).

Anticancer and Antimicrobial Agents

Novel biologically potent heterocyclic compounds have been synthesized and evaluated for their anticancer and antimicrobial activities. Such compounds, incorporating biologically active heterocycles like oxazole and pyrazoline, demonstrate the potential for research applications in drug development and the study of microbe resistance to pharmaceuticals (Katariya et al., 2021).

Molecular Docking Studies

Molecular docking studies have been used to evaluate the interaction of novel compounds within the active site of target enzymes, providing insights into their potential as inhibitors. This approach has been applied to compounds with structures involving tetrazole derivatives, suggesting research applications in the design and optimization of enzyme inhibitors (Al-Hourani et al., 2015).